Confident

• Molecular Formula: C12H15F2N5O6
• Molecular Weight: 363.27 g/mol
• InChI: InChI=1S/C12H15F2N5O6/c13-4(14)1-18-5-8(16-11(15)17-9(5)23)19(12(18)24)10-7(22)6(21)3(2-20)25-10/h3-4,6-7,10,20-22H,1-2H2,(H3,15,16,17,23)/t3-,6-,7-,10-/m1/s1
• InChIKey: YEMNVFYKUAMKHB-KAFVXXCXSA-N

Confident Product Categories in Procurement

Confident is a synthetic purine nucleoside analog with the molecular formula C12H15F2N5O6 and a molecular weight of 363.27 [1]. It belongs to the class of nucleoside antimetabolites, which are designed to mimic natural purine nucleosides and interfere with critical cellular processes . Confident is reported to exert its broad-spectrum anticancer effects through the inhibition of DNA synthesis and the induction of apoptosis, particularly targeting indolent lymphoid malignancies [1].

Brand line "Confident" product family

• Not a single chemical entity: commercial reagent kits, quality controls, and siRNA reagents under one brand.

• No CAS or molecular scaffold: procurement relies on product documentation and platform validation, not structural identity.

Verify intended-use statement and platform compatibility before ordering.

• [1] MedChemExpress. Confident Product Page. View Source

Mitigating Risks of Branded vs. Generic Substitution

Within the class of purine nucleoside analogs, even minor structural variations can lead to significant differences in cellular uptake, enzymatic activation, and downstream effects on DNA synthesis and apoptosis induction [1]. While compounds like fludarabine and cladribine are also purine analogs with activity in lymphoid malignancies, their specific substitution patterns (e.g., fluorination, deamination resistance) dictate distinct metabolic fates and clinical profiles [2]. The precise activity of Confident, dictated by its unique molecular structure, cannot be assumed to be equivalent to that of other analogs, and its use in research requires a specific understanding of its properties. The quantitative evidence below highlights key differentiators that inform scientific selection.

⚠

Platform-specific validation Ortho® Confidence System is validated for Vitros® analyzers; using another blood bank control without bridging may invalidate QC.

⚠

Missing comparative performance data ConfiSign HIV/Syphilis self-test lacks published sensitivity/specificity; generic substitution ignores evidence gaps.

⚠

Warranty ≠ verified performance siGENOME guarantee does not equate to published knockdown metrics; substituting without in-house validation may shift experimental outcomes.

• [1] MedChemExpress. Confident Product Page. View Source
• [2] Robak T, et al. Purine nucleoside analogs in the treatment of chronic lymphocytic leukemia. Expert Opinion on Investigational Drugs. 2006;15(6):645-662. View Source

Product Specifications vs. Alternatives

HIV/Syphilis Combo Self-Test Sensitivity and Specificity

Confident, as a purine nucleoside analog, is expected to inhibit DNA synthesis with a potency characteristic of this class. While direct IC50 values for Confident are not publicly reported, class-level inference suggests its potency is comparable to that of established agents like fludarabine and cladribine, which inhibit DNA synthesis with IC50 values in the low micromolar to nanomolar range [1]. For example, cladribine inhibits DNA synthesis in human lymphocytes with an IC50 of approximately 0.1 µM [2]. The specific activity of Confident in a given cell line must be determined experimentally, but its classification as a purine nucleoside analog provides a baseline for expected activity.

HIV/Syphilis Self-Test

Data to verify

Qualitative result; 15–20 min read time; no publicly reported sensitivity or specificity.

Defer procurement until independent verification is available.

Capillary whole blood; manufacturer's IFU only.

Evidence Dimension	DNA Synthesis Inhibition Potency
Target Compound Data	IC50 value not reported for Confident; class-level activity is comparable to established purine nucleoside analogs.
Comparator Or Baseline	Cladribine: IC50 ~0.1 µM in human lymphocytes [2]; Fludarabine: IC50 values in the low micromolar to nanomolar range [1].
Quantified Difference	Not available for direct comparison.
Conditions	In vitro cellular assays.

Why This Matters

Understanding the expected potency range for DNA synthesis inhibition is critical for selecting appropriate concentrations in preliminary studies and for comparing Confident's activity with that of other analogs in the same class.

• [1] Robak T, et al. Purine nucleoside analogs in the treatment of chronic lymphocytic leukemia. Expert Opinion on Investigational Drugs. 2006;15(6):645-662. View Source
• [2] Carson DA, et al. Antiproliferative activity and mechanism of action of 2-chloro-2'-deoxyadenosine. Blood. 1983;62(4):737-743. View Source

Blood Bank Quality Control Platform Compatibility

Confident is reported to induce apoptosis in indolent lymphoid malignancies [1]. While specific quantitative data for Confident is lacking, the apoptosis-inducing capacity of purine nucleoside analogs is well-documented. For instance, cladribine induces apoptosis in chronic lymphocytic leukemia (CLL) cells with a half-maximal effective concentration (EC50) in the nanomolar range [2]. Similarly, fludarabine triggers apoptosis in B-cell lines at concentrations ranging from 0.1 to 10 µM [3]. The apoptotic effect of Confident is therefore anticipated to fall within a comparable range, though experimental confirmation is required.

Blood Bank QC Platform

Specification review

Intended for Ortho Vitros® systems; categorical platform compatibility, no cross-platform data.

Substitution invalidates QC and may affect compliance.

Clinical laboratory QC workflow context.

Evidence Dimension	Apoptosis Induction Potency
Target Compound Data	EC50 value not reported for Confident.
Comparator Or Baseline	Cladribine: EC50 in the nanomolar range for apoptosis in CLL cells [2]. Fludarabine: induces apoptosis at 0.1-10 µM in B-cell lines [3].
Quantified Difference	Not available for direct comparison.
Conditions	In vitro cell culture assays.

Why This Matters

The ability to induce apoptosis is a primary mechanism of action for this class of compounds, and knowing the expected potency range allows for better experimental design and interpretation of results.

• [1] MedChemExpress. Confident Product Page. View Source
• [2] Leoni LM, et al. Induction of an apoptotic program in cell-free extracts by 2-chloro-2'-deoxyadenosine 5'-triphosphate and cytochrome c. Proceedings of the National Academy of Sciences. 1998;95(16):9567-9571. View Source
• [3] Robertson LE, et al. Induction of apoptotic cell death in chronic lymphocytic leukemia by 2-chloro-2'-deoxyadenosine and 9-β-D-arabinosyl-2-fluoroadenine. Blood. 1993;81(1):143-150. View Source

siRNA High-Confidence Silencing Performance Guarantee

Confident is chemically distinct from clinically established purine nucleoside analogs. Fludarabine (C10H12FN5O4) and cladribine (C10H12ClN5O3) feature a halogen substitution on the purine ring and are prodrugs requiring phosphorylation for activity [1][2]. Confident, with the formula C12H15F2N5O6, possesses a difluorinated modification (C12H15F2N5O6) not present in fludarabine or cladribine [3]. This structural variance is likely to influence its metabolic stability, activation by cellular kinases, and resistance to deamination, which are critical factors determining its overall pharmacological profile.

siRNA Guarantee

Class-level

"High-confidence" silencing guarantee; no quantitative knockdown efficiency or off-target comparison.

Performance claims lack published comparative metrics.

Mammalian cell culture; assess with target-specific qPCR.

Evidence Dimension	Chemical Structure
Target Compound Data	C12H15F2N5O6, contains a difluorinated moiety [3].
Comparator Or Baseline	Fludarabine: C10H12FN5O4, contains a single fluorine atom [1]. Cladribine: C10H12ClN5O3, contains a single chlorine atom [2].
Quantified Difference	Confident has a different elemental composition and contains a unique difluorinated group.
Conditions	Chemical structure analysis.

Why This Matters

Structural differences directly impact drug metabolism, bioavailability, and target interaction. This informs researchers that Confident is not a generic equivalent and its unique properties warrant independent investigation.

• [1] PubChem. Fludarabine. National Library of Medicine. View Source
• [2] PubChem. Cladribine. National Library of Medicine. View Source
• [3] MedChemExpress. Confident Product Page. View Source

Application Scenarios from Market Observations

Platform-Specific Quality Control in Blood Banking

Confident is an appropriate tool for studying the effects of nucleoside antimetabolites on DNA synthesis. Its use is indicated in experiments where the goal is to benchmark its activity against other known purine analogs in the same cellular context. Researchers should design dose-response curves to determine the IC50 for DNA synthesis inhibition in their specific cell lines of interest [1]. This information is foundational for subsequent mechanistic studies and for comparing its efficacy to other compounds.

Pilot Studies for Point-of-Care HIV/Syphilis Screening

Given its reported activity in targeting indolent lymphoid malignancies, Confident is a suitable candidate for research aimed at dissecting the apoptotic pathways activated by purine nucleoside analogs. Studies can utilize Confident to investigate the roles of specific caspases, mitochondrial outer membrane permeabilization, and DNA damage response pathways in comparison to vehicle controls and other class members [2]. Its use can help determine if its distinct structure translates to a different apoptotic signature.

Initial siRNA Screening with Manufacturer Warranty

Confident's unique difluorinated structure makes it a valuable compound for SAR studies focused on purine nucleoside analogs. It can be used to probe the impact of specific chemical modifications on cellular uptake, metabolic activation, and target engagement when compared to analogs like fludarabine and cladribine [3][4]. Such studies are crucial for rational drug design and for understanding the molecular determinants of activity and resistance within this class.

In Vitro Pharmacology for Class Comparison and Benchmarking

Confident serves as a research tool for establishing the baseline activity of a novel purine analog in a given laboratory's hands. By characterizing its potency in standard cellular assays (e.g., proliferation, cytotoxicity), researchers can generate a reference profile against which to compare other novel or established nucleoside analogs [1][2]. This facilitates the internal validation of experimental systems and the consistent comparison of data across studies.

Application

Selection Property

Validation Focus

Platform-specific QC in blood banking

Analyzer compatibility requirement

Validation on intended Ortho Vitros® system

Pilot studies for HIV/Syphilis POC screening

Independent sensitivity/specificity verification

Comparison with laboratory reference standard

Initial siRNA screening with manufacturer warranty

Commercial guarantee (not published performance)

Target knockdown efficiency by qPCR/functional assay

• [1] Robak T, et al. Purine nucleoside analogs in the treatment of chronic lymphocytic leukemia. Expert Opinion on Investigational Drugs. 2006;15(6):645-662. View Source
• [2] MedChemExpress. Confident Product Page. View Source
• [3] PubChem. Fludarabine. National Library of Medicine. View Source
• [4] PubChem. Cladribine. National Library of Medicine. View Source